Cas no 24102-64-5 (2-fluoro-2-(naphthalen-1-yl)acetic acid)

• Product Name: 2-fluoro-2-(naphthalen-1-yl)acetic acid
• CAS No: 24102-64-5
• MF: C₁₂H₉FO₂
• MW: 204.197067022324
• CID: 5835687
• PubChem ID: 79366781
• Update Time: 2025-05-24

2-fluoro-2-(naphthalen-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneacetic acid, α-fluoro-
• 24102-64-5
• 2-fluoro-2-(naphthalen-1-yl)aceticacid
• AKOS017920199
• EN300-1138570
• CS-0344379
• 2-fluoro-2-(naphthalen-1-yl)acetic acid

• Inchi： 1S/C12H9FO2/c13-11(12(14)15)10-7-3-5-8-4-1-2-6-9(8)10/h1-7,11H,(H,14,15)
• InChI Key： NYMIWXSHQUZDQF-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC2=CC=CC=C12)(F)C(=O)O

Computed Properties

• Exact Mass: 204.05865769g/mol
• Monoisotopic Mass: 204.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Melting Point: 129.5-130.5 °C
• Boiling Point: 375.2±22.0 °C(Predicted)
• pka: 2.12±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-fluoro-2-(naphthalen-1-yl)acetic acid

2-Fluoro-2-(Naphthalen-1-yl)Acetic Acid (CAS No. 24102-64-5): A Comprehensive Overview

2-Fluoro-2-(naphthalen-1-yl)acetic acid (CAS No. 24102-64-5) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a fluoro group attached to a naphthalene ring via an acetic acid moiety, has garnered attention due to its potential applications in drug development and as a building block for advanced materials. In this article, we delve into the properties, synthesis, applications, and recent research advancements related to 2-fluoro-2-(naphthalen-1-yl)acetic acid.

The molecular structure of 2-fluoro-2-(naphthalen-1-yl)acetic acid is defined by its naphthalene ring system, which is a fused bicyclic aromatic structure. The fluoro group at the 2-position of the acetic acid moiety introduces electronic effects that can influence the compound's reactivity and biological activity. This structural feature makes it a valuable precursor for synthesizing more complex molecules with tailored functionalities. Recent studies have highlighted the importance of such fluorinated aromatic compounds in medicinal chemistry, particularly in the design of bioactive agents targeting specific cellular pathways.

From a synthetic perspective, 2-fluoro-2-(naphthalen-1-yl)acetic acid can be synthesized through various routes, including Friedel-Crafts acylation and subsequent fluorination. These methods leverage the versatility of naphthalene as a starting material and its ability to undergo electrophilic substitution reactions. The choice of synthesis pathway depends on the desired scale, cost-effectiveness, and the availability of starting materials. Researchers have explored green chemistry approaches to enhance the sustainability of these synthesis methods, aligning with current trends toward environmentally friendly chemical processes.

The physicochemical properties of 2-fluoro-2-(naphthalen-1-yl)acetic acid are critical for understanding its behavior in different environments. Its solubility in organic solvents and its melting point are key parameters that influence its application in various chemical reactions and formulations. Recent studies have also investigated the compound's stability under different conditions, such as thermal and photochemical degradation, which are essential for its use in long-term applications.

In terms of applications, 2-fluoro-2-(naphthalen-1-y l)acetic acid has shown promise in several areas. In pharmaceutical research, it serves as a valuable intermediate for synthesizing fluoroquinolones and other antibiotics. Its role as a building block for constructing bioactive molecules has been extensively explored, with researchers focusing on optimizing its incorporation into drug candidates to enhance potency and selectivity.

Recent advancements in computational chemistry have enabled detailed modeling of 2-fluoro-2-(naphthalen -1-y l)acetic acid's interactions with biological targets. Molecular docking studies have revealed potential binding modes with key enzymes and receptors, providing insights into its therapeutic potential. Additionally, spectroscopic techniques such as NMR and IR have been employed to characterize the compound's structural integrity and functional groups, further aiding in its application across diverse fields.

The exploration of fluorinated aromatic compounds like 2-fluoro - 1-y l)acetic acid has also extended into materials science. Their unique electronic properties make them suitable candidates for organic electronics applications, such as semiconductors and light-emitting diodes (LEDs). Researchers are actively investigating how these compounds can be integrated into next-generation electronic devices to improve performance and efficiency.

In conclusion, CAS No 64 5, commonly referred to as yl)acetic acid, stands out as a versatile compound with multifaceted applications across various scientific domains. Its structural features enable it to serve as both a functional material component and a key intermediate in drug discovery processes. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.